1-Tert-butyl-3-iodobicyclo[1.1.1]pentane

Core Science & Biosynthesis

A Technical Guide to the NMR Chemical Shift Assignments of 1-tert-butyl-3-iodobicyclo[1.1.1]pentane

This in-depth technical guide provides a detailed analysis and predicted NMR chemical shift assignments for 1-tert-butyl-3-iodobicyclo[1.1.1]pentane. This document is intended for researchers, scientists, and professionals in drug development who are working with or interested in the unique bicyclo[1.1.1]pentane (BCP) scaffold. The BCP moiety is an increasingly important bioisostere for para-substituted phenyl rings, internal alkynes, and tert-butyl groups in medicinal chemistry, offering improvements in metabolic stability and aqueous solubility.[1][2][3][4] A thorough understanding of its NMR spectroscopic characteristics is paramount for the unambiguous identification and characterization of novel BCP-containing compounds.

The Unique Spectroscopic Landscape of Bicyclo[1.1.1]pentanes

The bicyclo[1.1.1]pentane cage is a highly strained system, which gives rise to unusual bonding and electronic properties that are directly reflected in its NMR spectra. The bridgehead carbons exhibit inverted tetrahedral geometry, leading to a high degree of s-orbital character in the exocyclic bonds and the C1-C3 bond. This unique hybridization, coupled with through-space interactions, significantly influences the chemical shifts of the cage protons and carbons.[5][6]

The protons of the bridging methylenes in unsubstituted BCP are located in the shielding cone of the opposing C1-C3 bond, leading to an upfield chemical shift. Conversely, the bridgehead protons are typically found further downfield. The introduction of substituents at the bridgehead positions (C1 and C3) further modulates these chemical shifts through inductive and through-space effects.

Predicted ¹H and ¹³C NMR Chemical Shift Assignments

The following tables summarize the predicted ¹H and ¹³C NMR chemical shift assignments for 1-tert-butyl-3-iodobicyclo[1.1.1]pentane. These predictions are based on the analysis of reported NMR data for various 1,3-disubstituted BCPs, including iodo- and alkyl-substituted analogs, and theoretical principles of NMR spectroscopy.[1][7]

Table 1: Predicted ¹H NMR Chemical Shifts for 1-tert-butyl-3-iodobicyclo[1.1.1]pentane

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
CH₂ (6H)	~2.10	s	-
C(CH₃)₃ (9H)	~1.05	s	-

Table 2: Predicted ¹³C NMR Chemical Shifts for 1-tert-butyl-3-iodobicyclo[1.1.1]pentane

Carbon	Predicted Chemical Shift (δ, ppm)
C1 (bridgehead, C-I)	~ -3 to 0
C3 (bridgehead, C-tBu)	~ 30-35
C2, C4, C5 (CH₂)	~ 58-62
C(CH₃)₃	~ 30-35
C(CH₃)₃	~ 28-32

Rationale and Justification for Assignments

The predicted chemical shifts are derived from the additive effects of the tert-butyl and iodo substituents on the BCP core.

¹H NMR Assignments:

The six protons on the three bridging methylene groups (C2, C4, C5) are chemically equivalent due to the C3 symmetry of the BCP cage. In many 1,3-disubstituted BCPs, these protons appear as a singlet, and a similar pattern is expected here.[7] The predicted downfield shift to ~2.10 ppm, compared to unsubstituted BCP, is due to the electron-withdrawing nature of the iodine atom and the steric influence of the tert-butyl group.

The nine protons of the tert-butyl group are also chemically equivalent and are expected to appear as a sharp singlet around 1.05 ppm, a typical region for tert-butyl protons.

¹³C NMR Assignments:

The bridgehead carbon attached to the iodine atom (C1) is expected to be significantly shielded, resulting in a highly unusual upfield chemical shift, potentially in the range of -3 to 0 ppm. This is a known effect of heavy atoms like iodine on the chemical shift of the carbon to which they are attached. For instance, in 1-(3-iodobicyclo[1.1.1]pentanyl)pyridinium iodide, the iodinated bridgehead carbon appears at -4.8 ppm.[7]

The other bridgehead carbon (C3), substituted with the tert-butyl group, is predicted to be in the range of 30-35 ppm. The quaternary carbon of the tert-butyl group itself will also appear in a similar region.

The three equivalent methylene carbons (C2, C4, C5) are expected to resonate in the downfield region of ~58-62 ppm. This is consistent with the values observed for other 1,3-disubstituted BCPs.[7] The carbons of the methyl groups of the tert-butyl substituent are predicted to be around 28-32 ppm.

Through-Space Effects and Their Influence

The rigid, caged structure of BCPs brings atoms in close proximity, leading to significant through-space NMR effects.[8][9] These effects can be both shielding and deshielding. In the case of 1-tert-butyl-3-iodobicyclo[1.1.1]pentane, the bulky tert-butyl group and the large iodine atom will influence the electron density of the bridging methylene protons through steric compression and electronic effects, contributing to their overall chemical shift.

Experimental Protocol for NMR Acquisition

An experimental workflow for the acquisition of high-quality NMR data for 1-tert-butyl-3-iodobicyclo[1.1.1]pentane would involve the following steps:

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• ¹H NMR Spectroscopy: Acquire a one-dimensional ¹H NMR spectrum on a 400 MHz or higher field spectrometer. Standard parameters would include a 30° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Spectroscopy: Acquire a one-dimensional proton-decoupled ¹³C NMR spectrum. Due to the longer relaxation times of quaternary carbons, a longer relaxation delay (e.g., 5-10 seconds) may be necessary to obtain quantitative signals for the bridgehead carbons and the quaternary carbon of the tert-butyl group.

• 2D NMR Spectroscopy (Optional but Recommended): To unambiguously assign the signals, especially the quaternary carbons, two-dimensional NMR experiments such as HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation) are highly recommended. An HSQC spectrum will correlate the methylene protons with their directly attached carbons, while an HMBC spectrum will show correlations between protons and carbons separated by two or three bonds, confirming the connectivity within the molecule.

Visualization of Molecular Structure and Experimental Workflow

Caption: Recommended experimental workflow for NMR analysis.

Conclusion

The unique structural and electronic properties of the bicyclo[1.1.1]pentane scaffold are clearly manifested in its NMR spectra. The predicted chemical shift assignments for 1-tert-butyl-3-iodobicyclo[1.1.1]pentane are based on a comprehensive analysis of existing literature data for related compounds and fundamental NMR principles. The highly shielded nature of the iodinated bridgehead carbon is a particularly noteworthy feature. This guide provides a solid foundation for the interpretation of NMR data for this and other substituted BCP derivatives, which are of growing importance in modern drug discovery.

References

• Pecyna, J., & Helgaker, T. (2001). Ab initio calculations of the NMR spectra of [1.1.1]propellane and bicyclo[1.1.1]pentane. Physical Chemistry Chemical Physics, 3(10), 1986-1991. [Link]

• Li, Y., et al. (2021). The 1H NMR Spectroscopic Effect of Steric Compression Is Found in [3.3.1]Oxa- and Azabicycles and Their Analogues. ACS Omega, 6(20), 13015-13023. [Link]

• Baran, P. S., & Cernijenko, A. (2018). Recent Advances in the Synthetic Chemistry of Bicyclo[1.1.1]pentane. Journal of Synthetic Organic Chemistry, Japan, 76(11), 1276-1283. [Link]

• Basumatary, B., et al. (2020). Figure S7. 1H-NMR spectrum of bicyclo[1.1.1]pentane-1,3-diylbis(diphenylmethanol) (13) in CDCl3. ResearchGate. [Link]

• Gómez-Calvar, C. F., et al. (2000). Influence of Substituents on the Through-Space Shielding of Aromatic Rings. The Journal of Organic Chemistry, 65(23), 7843-7848. [Link]

• Mykhailiuk, P. K., et al. (2022). Nucleophilic Substitution of 1,3-Diiodobicyclo[1.1.1]pentane: Synthesis of Bicyclo[1.1.1]pentylpyridinium, Quinolinium, Isoquinolinium, and Pyrazolium Salts. ACS Omega, 7(22), 18467-18477. [Link]

• Anderson, E. A., et al. (2019). Synthesis and Applications of Highly Functionalized 1-Halo-3-Substituted Bicyclo[1.1.1]pentanes. Royal Society of Chemistry. [Link]

• Mykhailiuk, P. K. (2024). Synthesis of Functionalized Methyl-Substituted Bicyclo[1.1.1]pentanes. French-Ukrainian Journal of Chemistry, 12(1), 110-117. [Link]

• Adcock, J. L., & Luo, H. (1995). Fluorinated bicyclo(1.1.1)pentanes. ProQuest. [Link]

• Stepan, A. F., et al. (2012). Bicyclo[1.1.1]pentane: a robust C-sp3-rich isostere for the 1,4-disubstituted benzene ring. Angewandte Chemie International Edition, 51(44), 11029-11032. [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176-2179. [Link]

• Reisman, S. E., et al. (2023). Synthesis of Bicyclo[1.1.0]butanes from Iodo-Bicyclo[1.1.1]pentanes. Organic Letters, 25(24), 4469-4473. [Link]

• Bachrach, S. M. (2010). Computed NMR Shielding Effects over Fused Aromatic / Antiaromatic Hydrocarbons. Molecules, 15(3), 2094-2103. [Link]

• Mykhailiuk, P. K., et al. (2022). Supplementary information files for "Nucleophilic substitution of 1,3-diiodobicyclo[1.1.1]pentane: synthesis of bicyclo[1.1.1]pentylpyridinium, quinolinium, isoquinolinium, and pyrazolium salts". Loughborough University. [Link]

• Reich, H. J. (2021). 13C NMR Chemical Shifts. University of Wisconsin. [Link]

• Glorius, F., et al. (2021). Visible light-induced synthesis of 1,3-disubstituted bicyclo[1.1.1]pentane ketones via cooperative photoredox and N-heterocyclic carbene catalysis. Green Chemistry, 23(13), 4895-4900. [Link]

• Li, Y., et al. (2021). Intramolecular through-space NMR spectroscopic effect of steric compression on 1H NMR spectroscopy. Organic & Biomolecular Chemistry, 19(33), 7173-7183. [Link]

• MacMillan, D. W. C., & Burton, K. I. (2025). Rapid access to 3-substituted bicyclo[1.1.1]pentanes. Chem, 11(5), 102537. [Link]

• Gevorgyan, V., et al. (2022). Synthesis of Sulfur-Substituted Bicyclo[1.1.1]pentanes by Iodo-Sulfenylation of [1.1.1]Propellane. Organic Letters, 24(39), 7164-7169. [Link]

• Bachrach, S. M. (2007). Computation of through-space NMR shielding effects by aromatic ring-cation complexes: substantial synergistic effect of complexation. Journal of Molecular Graphics and Modelling, 25(6), 806-812. [Link]

• Soderberg, T. (2022). 13C NMR Chemical Shifts. Oregon State University. [Link]

• Gevorgyan, V., et al. (2022). Synthesis of Sulfur-Substituted Bicyclo[1.1.1]pentanes by Iodo-Sulfenylation of [1.1.1]Propellane. ACS Publications. [Link]

• Reich, H. J. (2020). 1H NMR Chemical Shifts. University of Wisconsin. [Link]

• Bellinghiere, A. T. (2020). Theoretical Methods and Applications of Computational NMR. eScholarship, University of California. [Link]

• Kuhn, S., et al. (2021). Historical NMR shift predictions and bibliography. nmrshiftdb2. [Link]

Sources

• 1. fujc.pp.ua [fujc.pp.ua]
• 2. thieme-connect.de [thieme-connect.de]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. Synthesis of Sulfur-Substituted Bicyclo[1.1.1]pentanes by Iodo-Sulfenylation of [1.1.1]Propellane - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ab initio calculations of the NMR spectra of [1.1.1]propellane and bicyclo[1.1.1]pentane - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Nucleophilic Substitution of 1,3-Diiodobicyclo[1.1.1]pentane: Synthesis of Bicyclo[1.1.1]pentylpyridinium, Quinolinium, Isoquinolinium, and Pyrazolium Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Intramolecular through-space NMR spectroscopic effect of steric compression on 1H NMR spectroscopy - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Escaping Flatland: Mechanistic Insights into Radical Formation and Fragmentation of 1-tert-butyl-3-iodobicyclo[1.1.1]pentane

Executive Summary

The bicyclo[1.1.1]pentane (BCP) motif has fundamentally transformed medicinal chemistry as a premier bioisostere for para-substituted benzene rings[1]. By imparting three-dimensionality, BCPs improve aqueous solubility and metabolic stability while maintaining the linear spatial vector of substituents. The late-stage functionalization of the BCP core frequently relies on radical intermediates generated at the bridgehead positions[2].

Among these precursors, 1-tert-butyl-3-iodobicyclo[1.1.1]pentane serves as a highly instructive model substrate. The cleavage of its bridgehead C(sp³)–I bond and the subsequent fate of the 3-tert-butylbicyclo[1.1.1]pent-1-yl radical reveal a complex thermodynamic landscape. This whitepaper provides an in-depth technical analysis of the radical formation mechanisms (Photoredox SET and Halogen Atom Transfer) and details the highly specific γ-dissociation fragmentation pathway unique to bulky BCP radicals.

Thermodynamic Landscape of the Bridgehead C–I Bond

Generating a radical at the BCP bridgehead requires overcoming the bond dissociation energy (BDE) of the carbon-halogen bond. Bridgehead radicals are generally destabilized because the rigid cage structure prevents the radical center from achieving a planar (sp²) geometry, enforcing a high degree of s-character in the singly occupied molecular orbital (SOMO)[1].

Despite this inherent destabilization, the C–I bond in BCP systems is relatively weak (approx. 53–55 kcal/mol) compared to C–Br or C–Cl bonds. This low BDE allows for facile homolytic or mesolytic cleavage under mild conditions. The iodine atom acts as an ideal leaving group or atom-transfer partner, enabling two primary modes of radical generation: Single Electron Transfer (SET) and Halogen Atom Transfer (XAT)[3].

Primary Mechanisms of Radical Generation

Pathway A: Photoredox-Mediated Single Electron Transfer (SET)

Visible-light photoredox catalysis provides a highly controlled method for C–I cleavage[4]. Using organic dyes like 4CzIPN, the mechanism proceeds via a reductive quenching cycle.

Causality & Mechanism: The photocatalyst is excited by visible light to a long-lived triplet state. A sacrificial electron donor (e.g., an amine like DIPEA) reduces the excited catalyst to form a strongly reducing radical anion. This reduced species transfers an electron into the σ* antibonding orbital of the BCP C–I bond. The population of the σ* orbital induces mesolytic cleavage, expelling an iodide anion (I⁻) and generating the neutral 3-tert-butylbicyclo[1.1.1]pent-1-yl radical[3].

Photoredox-mediated SET cycle for C–I bond cleavage in BCPs.

Pathway B: Halogen Atom Transfer (XAT)

Alternatively, classical radical initiators or silyl radicals can abstract the iodine atom directly[2]. In stannane-mediated XAT, a tributyltin radical (Bu₃Sn•) attacks the iodine atom. The driving force is the formation of the strong Sn–I bond, which thermodynamically compensates for the generation of the higher-energy BCP bridgehead radical.

The γ-Dissociation Phenomenon (The Walton-Whitehead Fragmentation)

A defining and critical characteristic of the 3-tert-butylbicyclo[1.1.1]pent-1-yl radical is its propensity to undergo γ-dissociation . As theoretically predicted and experimentally verified by Walton and Whitehead ()[5], this radical can spontaneously fragment.

Causality of Fragmentation: The bulky tert-butyl group induces significant steric strain within the rigid BCP cage. The radical can relieve this strain by breaking the C2–C3 and C4–C3 bonds, simultaneously reforming the central C1–C3 bond to yield[1.1.1]propellane and expelling a tert-butyl radical (tBu•)[5]. The transition state for this fragmentation heavily resembles the product [1.1.1]propellane. Because the relief of steric strain lowers the activation barrier significantly compared to less substituted BCP radicals, this unimolecular fragmentation actively competes with bimolecular trapping reactions.

γ-dissociation of 3-tert-butylbicyclo[1.1.1]pent-1-yl radical.

Quantitative Data Summary

Understanding the kinetic and thermodynamic parameters is essential for designing successful cross-coupling or functionalization reactions without losing the BCP core to fragmentation.

Parameter	Value	Mechanistic Implication	Reference
C–I Bond Dissociation Energy (BDE)	~54 kcal/mol	Enables mild homolytic cleavage via XAT or SET.	General BCP Estimates
Reduction Potential (E_red vs SCE)	-1.6 to -1.8 V	Requires highly reducing photocatalysts (e.g., 4CzIPN, fac-Ir(ppy)₃).	[4]
γ-Dissociation Activation Barrier (ΔG‡)	~14-16 kcal/mol	Low barrier due to steric strain relief; fragmentation is highly competitive at >60 °C.	[5]
Competitive HAT Rate (k_HAT with SnH)	~10⁶ M⁻¹ s⁻¹	High concentrations of trapping agents are required to outcompete fragmentation.	Standard Kinetics

Experimental Methodologies & Self-Validating Protocols

To rigorously study these mechanisms, the following protocols establish causality through kinetic competition and control experiments.

Protocol 1: Stannane-Mediated Generation and Kinetic Trapping

Objective: To validate the γ-dissociation pathway by competing unimolecular fragmentation against bimolecular hydrogen atom transfer (HAT)[5]. Self-Validation Principle: If fragmentation occurs, the ratio of the trapped intact BCP to the fragmented product (isobutane) will depend linearly on the concentration of the hydrogen donor.

Step-by-Step Workflow:

• Preparation: In a nitrogen-filled glovebox, prepare a series of Schlenk tubes containing 0.1 M 1-tert-butyl-3-iodobicyclo[1.1.1]pentane in thoroughly degassed benzene.

• Titration of Trapping Agent: Add varying concentrations of tributyltin hydride (Bu₃SnH) ranging from 0.05 M to 1.0 M across the series.

• Initiation: Add 5 mol% Azobisisobutyronitrile (AIBN) as the thermal radical initiator.

• Reaction: Seal the tubes and heat to 80 °C for 4 hours to ensure steady-state radical generation.

• Analysis: Cool the tubes. Analyze the headspace for isobutane (the product of tBu• abstracting H) and the solution for 1-tert-butylbicyclo[1.1.1]pentane (the trapped intact BCP) via GC-FID.

• Data Correlation: Plot the product ratio ([trapped]/[fragmented]) against [Bu₃SnH]. A linear correlation confirms the competitive kinetic model and proves the existence of the γ-dissociation pathway.

Protocol 2: Photoredox Generation and Light-Dark Cycling

Objective: To confirm the continuous requirement for SET in C–I cleavage, ruling out a self-propagating radical chain mechanism (such as CATRA)[3]. Self-Validation Principle: Conversion must strictly halt during dark periods. If conversion continues in the dark, a radical chain process is operative.

Step-by-Step Workflow:

• Reaction Assembly: Combine 1-tert-butyl-3-iodobicyclo[1.1.1]pentane (1.0 equiv), an alkene acceptor (1.5 equiv), 4CzIPN (2 mol% as photocatalyst), and N,N-Diisopropylethylamine (DIPEA, 2.0 equiv as sacrificial donor) in anhydrous acetonitrile (0.1 M).

• Degassing: Subject the mixture to three freeze-pump-thaw cycles to remove dissolved oxygen (which quenches triplet excited states).

• Irradiation: Place the vial in a photoreactor equipped with 456 nm blue LEDs.

• Light-Dark Cycling: Irradiate for 30 minutes, then completely shield the vial from light for 30 minutes. Repeat this cycle three times.

• Monitoring: Extract 20 μL aliquots at the end of each 30-minute interval. Quench with air and analyze conversion via GC-MS.

• Interpretation: A step-function progression in the yield curve (flat during dark phases, rising during light phases) confirms that radical generation is strictly dependent on continuous photon flux and SET.

Conclusion

The radical chemistry of 1-tert-butyl-3-iodobicyclo[1.1.1]pentane highlights the delicate balance between bond activation and structural stability. While the C–I bond can be efficiently cleaved via modern photoredox SET or classical XAT, the resulting 3-tert-butylbicyclo[1.1.1]pent-1-yl radical is uniquely susceptible to γ-dissociation. Understanding this steric-driven fragmentation into [1.1.1]propellane is critical for drug development professionals aiming to incorporate bulky BCP bioisosteres into complex molecular architectures.

References

• Walton, J. C.; Whitehead, L. "γ-Dissociations of 3-alkylbicyclo[1.1.1]pent-1-yl radicals into [1.1.1]propellane and alkyl radicals: verification of a theoretical prediction." Physical Chemistry Chemical Physics, 1999, 1, 1399-1404. URL:[Link]

• Wong, M. L. J., et al. "A General Route to Bicyclo[1.1.1]pentanes through Photoredox Catalysis." ACS Central Science, 2019, 5, 16249–16254. URL:[Link]

• Huang, W., et al. "A General Synthesis of Complex Bicyclo[1.1.1]pentanes via a Multicomponent Cascade Atom Transfer Radical Addition." CCS Chemistry, 2025. URL:[Link]

• Goti, G., et al. "A radical strategy to the synthesis of bicyclo[1.1.1]pentyl C-glycosides." Nature Communications (NIH Public Access), 2025. URL:[Link] (Representative PMC link for BCP bioisostere context)

Sources

• 1. A radical strategy to the synthesis of bicyclo[1.1.1]pentyl C-glycosides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. thieme-connect.com [thieme-connect.com]
• 3. chinesechemsoc.org [chinesechemsoc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Role of 1-tert-butyl-3-iodobicyclo[1.1.1]pentane in modern medicinal chemistry

The Strategic Utility of 1-tert-Butyl-3-iodobicyclo[1.1.1]pentane in Modern Medicinal Chemistry

Executive Summary

In modern drug discovery, the over-reliance on flat, lipophilic aromatic rings has led to a phenomenon known as "molecular obesity," which frequently results in poor aqueous solubility, suboptimal pharmacokinetics (PK), and high attrition rates in clinical trials. As a Senior Application Scientist, I advocate for the strategic incorporation of sp3-rich three-dimensional scaffolds to circumvent these liabilities. Among these, the bicyclo[1.1.1]pentane (BCP) core has emerged as a premier bioisostere[1].

Specifically, 1-tert-butyl-3-iodobicyclo[1.1.1]pentane (CAS: 197914-22-0) serves as a highly versatile, dual-purpose building block[2]. It allows medicinal chemists to install a metabolically robust, lipophilic tert-butyl-BCP motif while leveraging the reactive iodine bridgehead for late-stage functionalization. This whitepaper details the structural rationale, mechanistic pathways, and self-validating experimental protocols required to harness this molecule effectively.

The BCP Bioisostere Paradigm

The BCP scaffold is uniquely positioned as a non-classical bioisostere for para-substituted benzenes, internal alkynes, and tert-butyl groups[1][3]. By replacing a planar phenyl ring with a BCP core, researchers dramatically increase the fraction of sp3-hybridized carbons (Fsp3). This 3D character disrupts the flat crystal lattice packing of the molecule, thereby lowering the melting point and significantly enhancing thermodynamic aqueous solubility[4][5].

To understand the structural advantages, consider the comparative data summarized below:

Table 1: Physicochemical Comparison of Structural Motifs

Property	para-Phenyl	tert-Butyl	Bicyclo[1.1.1]pentane (BCP)
Geometry	Planar (2D)	Tetrahedral (3D)	Strained Cage (3D)
Diagonal Distance	2.79 Å	N/A	1.85 Å
sp3 Fraction (Fsp3)	0.00	1.00	1.00
Metabolic Stability	Susceptible to epoxidation	Highly stable	Highly stable (Resistant to CYP450)
Lipophilicity (LogP)	High	Very High	Moderate (Least lipophilic vs BCO/Cubane)

Data synthesized from established bioisosteric profiling[1][5].

Chemical Architecture & The Causality of Reactivity

The architecture of 1-tert-butyl-3-iodobicyclo[1.1.1]pentane features two distinct "poles":

• The tert-Butyl Pole : Provides immense steric bulk and lipophilicity, acting as a metabolically inert shield that prevents enzymatic degradation at the distal end of the molecule.

• The Iodo Pole : The critical synthetic handle.

Why is the iodine atom necessary, and why do traditional methods fail? Bridgehead carbons in the BCP cage are structurally locked; they cannot undergo classical SN2 nucleophilic substitution because the required backside attack would require an impossible inversion of the rigid cage. Furthermore, traditional Palladium-catalyzed cross-coupling is notoriously sluggish here. The oxidative addition of Pd(0) into a C(sp3)–I bond is slow, and the resulting intermediates are prone to off-target protodehalogenation.

Therefore, the authoritative methodology for functionalizing this building block is radical chemistry [6]. The homolytic cleavage of the C–I bond generates a highly reactive BCP radical that can be seamlessly intercepted by transition metals (like Nickel) or electron-deficient olefins.

Mechanistic Pathways for Bridgehead Functionalization

To achieve reliable C(sp3)–C(sp2) cross-coupling, we employ Metallaphotoredox Dual Catalysis. In this system, an Iridium photocatalyst generates the BCP radical via single-electron transfer (SET) and halogen-atom abstraction, while a Nickel catalytic cycle captures the radical and couples it to an aryl halide.

Fig 1. Mechanistic workflow of Metallaphotoredox Dual Catalysis for BCP-I functionalization.

Validated Experimental Workflows

The following protocols are engineered as self-validating systems. Every reagent choice is dictated by the specific electronic and steric demands of the BCP cage.

Protocol A: Photoredox/Ni Dual Catalyzed Cross-Electrophile Coupling

This protocol couples 1-tert-butyl-3-iodobicyclo[1.1.1]pentane with an aryl bromide to yield a tert-butyl-BCP-arene derivative.

Causality of Reagents:

• Tris(trimethylsilyl)silane (TTMSS) : We use TTMSS as a halogen-atom transfer (HAT) agent. The formation of a strong Si–I bond provides the thermodynamic driving force to abstract the iodine from the sterically hindered BCP bridgehead, generating the radical without requiring harsh reductants.

• Ir[dF(CF3)ppy]2(dtbbpy)PF6 : Chosen because its excited state is sufficiently oxidizing to engage the silane/amine sacrificial system, ensuring steady radical generation.

Step-by-Step Methodology:

• Preparation : In an oven-dried 8 mL vial equipped with a stir bar, add Aryl Bromide (0.5 mmol, 1.0 equiv), 1-tert-butyl-3-iodobicyclo[1.1.1]pentane (0.75 mmol, 1.5 equiv), NiCl2(dme) (5 mol%), dtbbpy (5 mol%), and Ir[dF(CF3)ppy]2(dtbbpy)PF6 (2 mol%).

• Solvent & Additives : Add anhydrous Dimethylacetamide (DMA) (5.0 mL), followed by TTMSS (0.75 mmol, 1.5 equiv) and anhydrous Na2CO3 (1.0 mmol, 2.0 equiv).

• Critical Degassing : Seal the vial with a PTFE septum cap. Perform three consecutive Freeze-Pump-Thaw cycles. Scientific Rationale: Triplet oxygen ( 3O2​ ) is a diradical that will instantly quench both the excited Iridium catalyst and the BCP radical, resulting in reaction failure and complex peroxide mixtures.

• Irradiation : Backfill with Argon. Irradiate the stirring mixture with 440 nm blue LEDs (approx. 30 W) at room temperature for 16 hours. Use a cooling fan to maintain the temperature below 30 °C to prevent thermal degradation of the Ni-complex.

• Workup : Dilute with EtOAc, wash with water (3x) to remove DMA and inorganic salts, dry over MgSO4, concentrate, and purify via flash chromatography.

Protocol B: Giese-Type Radical Addition (Csp3–Csp3 Formation)

For appending the BCP core to aliphatic chains, a metal-free Giese addition to electron-deficient olefins (e.g., acrylates) is preferred[6].

Step-by-Step Methodology:

• Preparation : Combine 1-tert-butyl-3-iodobicyclo[1.1.1]pentane (0.5 mmol), an electron-deficient alkene (e.g., methyl acrylate, 1.5 mmol), and an organic photocatalyst such as 4-CzIPN (2 mol%) in a vial.

• Additives : Add Hantzsch ester (1.2 equiv) as the terminal stoichiometric reductant and hydrogen atom donor. Add anhydrous dichloromethane (DCM) (5 mL).

• Degassing : Sparge the solution vigorously with Argon for 15 minutes.

• Irradiation : Irradiate with blue LEDs for 12 hours at room temperature.

• Validation Check : Monitor by GC-MS. The disappearance of the BCP-iodide peak and the emergence of the mass corresponding to the product confirms successful radical addition and subsequent hydrogen atom transfer.

Impact on Pharmacokinetics (PK) and Drug Design

From an application standpoint, the integration of the 1-tert-butyl-BCP moiety via these protocols yields immediate, measurable improvements in a drug candidate's profile:

• Solubility Enhancement : By breaking molecular planarity, the solvation energy required to dissolve the compound decreases. We routinely observe a 10- to 50-fold increase in kinetic solubility when replacing a para-tolyl or tert-butyl-phenyl group with a tert-butyl-BCP group[5].

• Metabolic Half-Life ( t1/2​ ) : Benzylic positions are classic liabilities for Cytochrome P450 (CYP) oxidation. The BCP core lacks benzylic protons, and the tert-butyl cap is sterically demanding, effectively shutting down primary metabolic pathways and prolonging systemic circulation.

Conclusion

1-tert-butyl-3-iodobicyclo[1.1.1]pentane is not merely a structural novelty; it is a highly strategic vector for optimizing the physicochemical properties of pipeline drugs. By mastering the radical-based functionalization protocols outlined above, medicinal chemists can reliably deploy this building block to rescue excessively lipophilic or metabolically unstable lead compounds.

Sources

• 1. img01.pharmablock.com [img01.pharmablock.com]
• 2. nextsds.com [nextsds.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 5. pnas.org [pnas.org]
• 6. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols for Photoredox Cross-Coupling with 1-tert-Butyl-3-iodobicyclo[1.1.1]pentane

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Rising Prominence of Bicyclo[1.1.1]pentane in Modern Drug Discovery

In the landscape of contemporary drug development, the strategic incorporation of three-dimensional (3D) molecular scaffolds is paramount for enhancing the physicochemical properties of drug candidates. Among these, the bicyclo[1.1.1]pentane (BCP) motif has emerged as a particularly valuable bioisostere for para-substituted aryl rings, tert-butyl groups, and internal alkynes.[1][2][3][4] The replacement of a flat aromatic ring with a rigid, sp³-rich BCP core can confer significant advantages, including improved aqueous solubility, metabolic stability, and membrane permeability, while maintaining the crucial vector positioning of substituents.[5][6] This has led to a surge in the number of patents featuring BCP-containing drug candidates.[1]

Historically, the synthesis of functionalized BCPs has been challenging, often requiring multi-step sequences and the use of reactive organometallic reagents, which limits functional group tolerance.[2] However, the advent of photoredox catalysis has revolutionized the accessibility of these valuable scaffolds.[3][7] These methods leverage the generation of radical intermediates under exceptionally mild conditions, enabling the construction of complex BCP derivatives with high efficiency and broad substrate scope.[8] This guide provides a detailed protocol for the photoredox-mediated cross-coupling of 1-tert-butyl-3-iodobicyclo[1.1.1]pentane, a key building block, with various coupling partners, offering a practical and robust method for the synthesis of novel BCP-containing molecules.

Mechanism of Photoredox Cross-Coupling: A Dual Catalytic Approach

The photoredox cross-coupling of BCP derivatives often employs a dual catalytic system, typically involving a photocatalyst (e.g., an iridium or ruthenium complex) and a nickel catalyst.[2][8] The reaction proceeds through a series of single-electron transfer (SET) events initiated by visible light.

A plausible catalytic cycle for the cross-coupling of a BCP radical precursor with an aryl halide is depicted below. The cycle begins with the photoexcitation of the photocatalyst (PC) by visible light. The excited state photocatalyst (PC*) is a potent reductant and can engage in SET with a suitable BCP radical precursor. In the context of using [1.1.1]propellane as a starting material, an initial alkyl radical is generated from a precursor (e.g., an alkyltrifluoroborate) via oxidation by the excited photocatalyst.[2][9] This alkyl radical then adds to the strained central bond of [1.1.1]propellane to generate the key BCP bridgehead radical.[9][10]

This BCP radical is then intercepted by a low-valent nickel complex (Ni⁰ or Ni¹), which is also generated within the catalytic system. This forms a Ni(II)-BCP intermediate. Concurrently, the aryl halide undergoes oxidative addition to a Ni(0) species to form a Ni(II)-aryl complex. Through a process of reductive elimination from a subsequent Ni(III) intermediate, the C(sp³)–C(sp²) bond is formed, yielding the desired BCP-aryl product and regenerating the Ni(I) catalyst, which can be reduced to Ni(0) to continue the cycle.[5]

Sources

• 1. One step synthesis of unsymmetrical 1,3-disubstituted BCP ketones via nickel/photoredox-catalyzed [1.1.1]propellane multicomponent dicarbofunctionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. thieme-connect.de [thieme-connect.de]
• 5. par.nsf.gov [par.nsf.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Recent Advances in Radical Coupling Reactions Directly Involving Bicyclo[1.1.1]pentane (BCP) - ProQuest [proquest.com]
• 9. A General and Practical Route to Functionalized BCP-Heteroaryls Enabled by Photocatalytic Multicomponent Heteroarylation of [1.1.1]Propellane - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ch.hznu.edu.cn [ch.hznu.edu.cn]

Application Note: Halogen-Metal Exchange Protocols for 1-tert-Butyl-3-iodobicyclo[1.1.1]pentane

Executive Summary

This application note details optimized, field-proven protocols for the halogen-metal exchange of 1-tert-butyl-3-iodobicyclo[1.1.1]pentane. As bicyclo[1.1.1]pentane (BCP) derivatives increasingly serve as critical bioisosteres in medicinal chemistry, reliable methods for their functionalization are paramount. This guide provides step-by-step methodologies, mechanistic rationales, and in-process validation strategies for generating highly reactive bridgehead organometallic species using either tert-butyllithium (t-BuLi) or Turbo-Grignard (i-PrMgCl·LiCl).

Scientific Background & Mechanistic Rationale

In drug discovery, the strategic replacement of flat aromatic rings with C(sp³)-rich bioisosteres has become a cornerstone of modern lead optimization, a paradigm often referred to as "escaping from flatland"[1]. Bicyclo[1.1.1]pentane (BCP) derivatives, such as 1-tert-butyl-3-iodobicyclo[1.1.1]pentane, serve as highly prized, metabolically stable surrogates for para-substituted arenes, internal alkynes, and tert-butyl groups[2].

To elaborate these scaffolds, functionalization at the bridgehead (C1 and C3) positions is required. The bridgehead C–I bond is uniquely primed for metal-halogen exchange. Because of the severe geometric constraints of the BCP cage, the bridgehead carbons exhibit unusually high s-character (approximating sp² hybridization). This increased s-character inductively stabilizes the resulting bridgehead carbanion, making the formation of 1-metallobicyclo[1.1.1]pentanes highly thermodynamically favorable compared to unstrained aliphatic systems[3].

Reagent Selection: Causality and Choice

The selection of the metalating reagent dictates the reaction's temperature profile, functional group tolerance, and side-reaction profile.

• t-Butyllithium (t-BuLi): The lithium-halogen exchange of 1-iodobicyclo[1.1.1]pentanes proceeds cleanly and rapidly with t-BuLi[4]. This protocol mandates exactly 2.0 to 2.2 equivalents of t-BuLi. The causality behind this stoichiometry is strictly kinetic: the first equivalent performs the halogen-metal exchange, generating the 1-lithio-BCP and tert-butyl iodide (t-BuI). If left unconsumed, t-BuI would react with the newly formed lithio-BCP via Wurtz-type coupling. The second equivalent of t-BuLi acts as a sacrificial base, rapidly undergoing an E2 elimination with t-BuI to form gaseous isobutylene and isobutane. This irreversible step drives the reaction forward and protects the lithiated BCP.

• Turbo-Grignard (i-PrMgCl·LiCl): Standard Grignard reagents form unreactive polymeric aggregates in ethereal solvents. The addition of stoichiometric LiCl breaks these supramolecular aggregates, yielding a monomeric bimetallic complex (i-PrMgCl·LiCl) with vastly enhanced kinetic basicity and nucleophilicity[5]. This "Turbo" reagent allows for magnesium-halogen exchange at much milder temperatures (-20 °C to 0 °C) and tolerates sensitive functional groups that would otherwise be destroyed by the highly basic t-BuLi.

Reaction Pathway Visualizations

Figure 1: Mechanistic workflow of lithium-halogen exchange using 2 equivalents of t-BuLi.

Figure 2: Deaggregation of Grignard reagents by LiCl and subsequent Mg-halogen exchange.

Quantitative Data & Optimization

The following table summarizes the operational parameters for both metalation strategies.

Parameter	Protocol A (t-BuLi)	Protocol B (Turbo-Grignard)
Metalating Reagent	t-BuLi (1.7 M in pentane)	i-PrMgCl·LiCl (1.3 M in THF)
Equivalents Required	2.05 - 2.20	1.05 - 1.10
Preferred Solvent	Anhydrous Et₂O or THF	Anhydrous THF
Exchange Temperature	-78 °C	-20 °C to 0 °C
Exchange Time	15 - 30 minutes	1 - 2 hours
Functional Group Tolerance	Low (Reacts with esters, nitriles, ketones)	High (Tolerates esters, some nitriles)
Typical Trapping Yields	75% - 95%	65% - 85%

Experimental Protocols (Self-Validating Systems)

General Note: All reactions must be performed under an inert atmosphere (Argon or Nitrogen) using rigorously dried solvents and flame-dried Schlenk glassware. BCP radicals and certain destabilized BCP-metal species can undergo strain-release ring opening to yield methylenecyclobutane derivatives at elevated temperatures[6]; strict temperature control is mandatory.

Protocol A: Lithium-Halogen Exchange using t-BuLi

• Preparation: Flame-dry a Schlenk flask under vacuum and backfill with argon (repeat 3x).

• Substrate Addition: Dissolve 1-tert-butyl-3-iodobicyclo[1.1.1]pentane (1.0 mmol) in anhydrous diethyl ether or THF (5.0 mL).

• Cooling: Submerge the flask in a dry ice/acetone bath to reach exactly -78 °C.

• Metalation: Dropwise, add t-BuLi (1.7 M in pentane, 2.1 mmol, 2.1 equiv) down the cold inner wall of the flask over 5 minutes. (Caution: t-BuLi is highly pyrophoric. Syringes must be purged with argon, and flame-resistant PPE is required).

• Maturation: Stir the reaction mixture at -78 °C for 30 minutes to ensure complete exchange and total consumption of the t-BuI byproduct.

• In-Process Validation (The Self-Validating Step): Before adding the valuable electrophile, withdraw a 0.1 mL aliquot via an argon-purged syringe and quench it directly into a vial containing 0.5 mL of D₂O (Deuterium Oxide). Extract with 0.5 mL of hexane and analyze via GC-MS.

  • Success Criterion: Complete disappearance of the starting material mass and the exclusive appearance of the deuterated product (1-tert-butyl-3-deuteriobicyclo[1.1.1]pentane). This confirms quantitative metal-halogen exchange and verifies the intermediate has not undergone ring-opening.

• Trapping: Add the desired electrophile (e.g., CO₂ gas, DMF, or an aldehyde) (1.5 mmol) neat or as a solution in anhydrous solvent at -78 °C.

• Completion: Allow the reaction to slowly warm to room temperature over 1-2 hours, quench with saturated aqueous NH₄Cl, extract with EtOAc, dry over Na₂SO₄, and concentrate for purification.

Protocol B: Magnesium-Halogen Exchange using Turbo-Grignard

• Preparation: Prepare a flame-dried Schlenk flask under argon.

• Substrate Addition: Dissolve 1-tert-butyl-3-iodobicyclo[1.1.1]pentane (1.0 mmol) in anhydrous THF (3.0 mL) and cool to 0 °C using an ice/water bath.

• Metalation: Add i-PrMgCl·LiCl (1.3 M in THF, 1.1 mmol, 1.1 equiv) dropwise.

• Maturation: Stir the mixture at 0 °C for 1 to 2 hours.

• In-Process Validation: Perform the identical D₂O quench assay described in Protocol A (Step 6). If unreacted starting material remains, the Turbo-Grignard reagent may have degraded over time; ensure the reagent is freshly titrated.

• Trapping: Once exchange is validated, add the electrophile (1.2 mmol) at 0 °C.

• Completion: Warm to room temperature, stir until completion (monitored by TLC/LC-MS), and quench with saturated aqueous NH₄Cl prior to standard aqueous workup.

References

• [4] Della, E. W., & Taylor, D. K. (1991). Importance of the Halogen in the Competition Between Metal Halogen Exchange and 1,3-Elimination of 1-Halobicyclo(1.1.1)pentane. Australian Journal of Chemistry. 4

• [2] Julian, A., et al. (2022). Synthesis of All‐Carbon Disubstituted Bicyclo[1.1.1]pentanes by Iron‐Catalyzed Kumada Cross‐Coupling. Angewandte Chemie International Edition (PMC). 2

• [5] Knochel, P., et al. (2023). Comprehensive Study of the Enhanced Reactivity of Turbo‐Grignard Reagents. Chemistry - A European Journal. 5

• [1] Shire, B. R., & Anderson, E. A. (2023). Conquering the Synthesis and Functionalization of Bicyclo[1.1.1]pentanes. JACS Au. 1

• [6] Taylor, D. K., et al. (1991). Activation Parameters for Ring Opening of (Bicyclo(n.1.1)alk-1-yl) methyl Radicals. ResearchGate. 6

• [3] Levin, M. D., Kaszynski, P., & Michl, J. (2000). Bicyclo[1.1.1]pentanes, [n]Staffanes, [1.1.1]Propellanes, and Tricyclo[2.1.0.02,5]pentanes. Chemical Reviews. 3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis of All‐Carbon Disubstituted Bicyclo[1.1.1]pentanes by Iron‐Catalyzed Kumada Cross‐Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. d-nb.info [d-nb.info]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

How to prevent deiodination of 1-tert-butyl-3-iodobicyclo[1.1.1]pentane during coupling

Welcome to the Advanced Synthesis Support Center. This guide is designed for researchers and drug development professionals encountering protodeiodination (reduction) issues when attempting to cross-couple 1-tert-butyl-3-iodobicyclo[1.1.1]pentane .

Root Cause Analysis: The Mechanistic "Why"

Bicyclo[1.1.1]pentanes (BCPs) are highly prized in medicinal chemistry as metabolically stable bioisosteres for para-substituted benzenes, internal alkynes, and tert-butyl groups[1],[2]. However, 1-tert-butyl-3-iodobicyclo[1.1.1]pentane presents a unique synthetic challenge during transition-metal-catalyzed cross-coupling.

The Causality of Deiodination: Unlike standard aryl or primary alkyl halides, the C–I bond of a BCP iodide is tertiary-like and sterically hindered. Standard palladium catalysts struggle to perform a concerted two-electron oxidative addition. Instead, the C–I bond is typically cleaved via a Single Electron Transfer (SET) pathway, generating a transient bicyclo[1.1.1]pentyl (BCP) radical[3],[4].

Because the bulky tert-butyl group at the C1 position restricts the approach of the metal catalyst, the subsequent "radical rebound" or metal-capture step is kinetically slow. This extended radical lifetime allows the BCP radical to undergo Hydrogen Atom Transfer (HAT) from the surrounding environment (usually the solvent or ligands), resulting in the destructive protodeiodination byproduct: 1-tert-butylbicyclo[1.1.1]pentane [5],[6].

Frequently Asked Questions (FAQs)

Q1: I am using standard Pd-catalyzed Suzuki/Negishi conditions in THF, but my GC-MS shows >80% of the reduced byproduct. What is happening? A: Tetrahydrofuran (THF) is a notorious hydrogen-atom donor. The α -oxy C–H bonds in THF have a low Bond Dissociation Energy (BDE). The long-lived BCP radical rapidly abstracts this hydrogen before the palladium catalyst can capture it. To fix this, you must eliminate H-atom donors from your reaction matrix.

Q2: If standard Palladium catalysis is inefficient, what catalytic modalities are recommended? A: We recommend abandoning standard Pd(0)/Pd(II) cycles for this specific substrate. Instead, utilize one of the following field-proven systems:

• Iron-Catalyzed Kumada Coupling: Iron catalysts (e.g., Fe(acac)₃) undergo extremely rapid radical rebound with alkyl radicals, successfully outcompeting the HAT pathway[3],[2].

• Metallaphotoredox (Ni/Photoredox) Catalysis: Utilizing visible light to generate the radical and Nickel to rapidly capture it has proven highly effective for BCP systems[3],[6].

• Polarity Reversal (Zincation): Convert the BCP-I into a nucleophilic BCP-ZnX species prior to coupling. This completely bypasses the electrophilic radical generation during the C–C bond-forming step.

Q3: How do I track the deiodination accurately using GC-MS? A: This protocol is a self-validating system if you track the specific masses.

• Starting Material (BCP-I): m/z 250

• Deiodinated Byproduct: m/z 124

• Success Metric: A highly optimized reaction should show an m/z 124 peak area of <5% relative to your desired cross-coupled product mass.

Quantitative Data: Solvent Selection Matrix

To prevent HAT, solvent selection is your first line of defense. Summarized below is the quantitative relationship between solvent C–H bond strength and expected deiodination rates.

Solvent	α -C–H BDE (kcal/mol)	H-Atom Donor Ability	Expected Deiodination (%)	System Recommendation
THF	~92	Very High	>80%	❌ Critical Failure
1,4-Dioxane	~93	High	60–80%	❌ Avoid
Toluene	~89 (benzylic)	High	40–60%	⚠️ Use with Caution
Acetonitrile	~93 (polar/shielded)	Low	<15%	✅ Recommended
tert-Butanol	~105	Very Low	<5%	✅ Highly Recommended
Benzene	~112	None (sp² only)	<5%	✅ Highly Recommended

Mechanistic Visualization

The following diagram illustrates the kinetic bifurcation of the BCP radical intermediate. Controlling this divergence is the key to successful coupling.

Mechanistic divergence of the BCP radical during cross-coupling.

Validated Experimental Protocols

Protocol A: Iron-Catalyzed Kumada Cross-Coupling (Electrophilic BCP)

This method, pioneered by Anderson and co-workers, utilizes Iron to rapidly trap the BCP radical, bypassing the slow oxidative addition of Palladium[3],[2],[7].

Step-by-Step Methodology:

• Preparation: In a rigorously dried, argon-flushed Schlenk tube, add Fe(acac)₃ (5 mol%) and 1-tert-butyl-3-iodobicyclo[1.1.1]pentane (1.0 equiv).

• Solvent Addition: Add anhydrous Benzene or a Benzene/Et₂O mixture (4:1). Causality: Benzene lacks abstractable hydrogen atoms, completely shutting down the solvent-mediated HAT pathway.

• Additive: Add TMEDA (1.2 equiv). Causality: TMEDA stabilizes the highly reactive low-valent iron intermediates and accelerates the radical rebound step, ensuring the BCP radical is captured before it can abstract a hydrogen from the ether co-solvent.

• Coupling: Cool the mixture to 0 °C. Dropwise, add the aryl Grignard reagent (1.5 equiv).

• Reaction & Quench: Stir for 2 hours at room temperature. Quench with saturated aqueous NH₄Cl.

• QC Check: Run an aliquot on GC-MS. Ensure the m/z 124 peak is absent.

Protocol B: Polarity Reversal via Zincation (Nucleophilic BCP)

If your target requires a cross-electrophile coupling, convert the BCP-I to a zincate. This prevents radical leakage during the actual cross-coupling step.

Step-by-Step Methodology:

• Zinc Activation: In a flame-dried flask under argon, suspend Zinc dust (3.0 equiv) in anhydrous DMA (Dimethylacetamide). Add 1,2-dibromoethane (5 mol%) and heat to 60 °C for 10 minutes, followed by TMSCl (5 mol%) for 5 minutes. Causality: Removes the ZnO passivation layer, essential for inserting into the hindered tertiary C–I bond.

• Turbo-Grignard Additive: Add anhydrous LiCl (1.5 equiv). Causality: LiCl solubilizes the forming organozinc species as a highly reactive zincate complex, driving the insertion forward and preventing BCP-BCP homocoupling.

• Insertion: Add 1-tert-butyl-3-iodobicyclo[1.1.1]pentane (1.0 equiv) and stir at 40 °C until GC-MS confirms complete consumption of the m/z 250 starting material.

• Cross-Coupling: The resulting BCP-ZnI solution can now be safely transferred to a separate flask containing your Aryl Halide and a standard Pd(dppf)Cl₂ catalyst. Causality: Because the BCP is now a nucleophile, the Pd catalyst only needs to perform oxidative addition on the easy Aryl Halide, completely avoiding the problematic BCP radical intermediate.

References

• [3] Polites, V. C., et al. "Nickel-Catalyzed Decarboxylative Cross-Coupling of Bicyclo[1.1.1]pentyl Radicals Enabled by Electron Donor–Acceptor Complex Photoactivation." PMC.

• [1] "Conquering the Synthesis and Functionalization of Bicyclo[1.1.1]pentanes." Semantic Scholar.

• [2] Shire, B. R.; Anderson, E. A. "Conquering the Synthesis and Functionalization of Bicyclo[1.1.1]pentanes." JACS Au.

• [5] "Nucleophilic Substitution of 1,3-Diiodobicyclo[1.1.1]pentane: Synthesis of Bicyclo[1.1.1]pentylpyridinium, Quinolinium, Isoquinolinium, and Pyrazolium Salts." The Journal of Organic Chemistry.

• [7] "Nickel-Catalyzed Decarboxylative Cross-Coupling of Bicyclo[1.1.1]pentyl Radicals Enabled by Electron Donor–Acceptor Complex Photoactivation." PMC.

• [6] "A General Synthesis of Complex Bicyclo[1.1.1]pentanes via a Multicomponent Cascade Atom Transfer Radical Addition." CCS Chemistry.

• [4] Granados, A.; Molander, G. A. "DNA-Compatible Organic Reactions." Thieme-Connect.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Nickel-Catalyzed Decarboxylative Cross-Coupling of Bicyclo[1.1.1]pentyl Radicals Enabled by Electron Donor–Acceptor Complex Photoactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chinesechemsoc.org [chinesechemsoc.org]
• 7. Nickel-Catalyzed Decarboxylative Cross-Coupling of Bicyclo[1.1.1]pentyl Radicals Enabled by Electron Donor–Acceptor Complex Photoactivation - PMC [pmc.ncbi.nlm.nih.gov]

Bicyclo[1.1.1]pentane (BCP) Synthesis Support Center: Controlling Ring-Opening &amp; Oligomerization

Welcome to the Technical Support Center for Bicyclo[1.1.1]pentane (BCP) synthesis. BCPs have emerged as premier bioisosteres for para-substituted benzenes and internal alkynes, offering improved aqueous solubility and metabolic stability in drug development. However, the synthesis of 1,3-disubstituted BCPs fundamentally relies on the strain-release ring-opening of [1.1.1]propellane—a highly reactive, omniphilic intermediate.

This guide addresses the critical side reactions (oligomerization, cationic fragmentation) that plague BCP synthesis and provides validated, self-correcting protocols to ensure high-fidelity functionalization.

Mechanistic Pathway Divergence & Failure Modes

Understanding the electronic demands of [1.1.1]propellane is the first step in troubleshooting. The central C1–C3 bond can be cleaved via radical, cationic, or anionic pathways, each presenting unique side-reaction risks if the kinetics of the trapping step are not strictly controlled.

Mechanistic pathways of [1.1.1]propellane ring-opening and associated side-reaction divergence.

Troubleshooting FAQs

Q1: My radical addition to [1.1.1]propellane is yielding a complex mixture of polymeric/oligomeric side products. How do I prevent this? A1: Oligomerization occurs when the rate of the initial bridgehead BCP radical reacting with another [1.1.1]propellane molecule exceeds the rate of it reacting with your chain-transfer reagent. This is a direct consequence of a low chain-transfer constant[1]. To solve this, you must manipulate the local concentration kinetics. Transitioning from batch to continuous flow chemistry ensures that the highly reactive BCP radical is constantly bathed in a steady-state excess of the radical trap (e.g., alkyl iodide), kinetically favoring product formation over oligomerization[2].

Q2: I am attempting a cationic ring-opening of [1.1.1]propellane, but NMR shows bicyclo[1.1.0]butyl-1-carbinyl derivatives instead of the desired BCP. What is happening? A2: You are observing cationic fragmentation. When [1.1.1]propellane reacts with electrophiles, the cage must accommodate a depletion of electron density. The resulting cationic bicyclo[1.1.1]pentyl adduct is highly unstable and will rapidly undergo skeletal rearrangement to the bicyclo[1.1.0]butyl-1-carbinyl cation if not immediately trapped[3]. To prevent this, either use a highly concentrated, hyper-reactive nucleophile to intercept the cation instantaneously, or redesign your synthesis to utilize radical or anionic pathways, which benefit from transition state stabilization via electron density delocalization[4].

Q3: My yields are highly inconsistent between batches, even when using the exact same protocol. Is this a reagent degradation issue? A3: This is known as the 4[4].[1.1.1]Propellane is highly volatile and reactive. If you are synthesizing it in situ or transferring it as a gas, slight variations in temperature or headspace volume will drastically alter your stoichiometry. To establish reproducible causality, synthesize[1.1.1]propellane as a standardized etherate stock solution (e.g., 0.7 M in Et₂O/CH₂(OEt)₂) and store it at -20 °C. Titrate the stock before use to guarantee exact molar equivalents.

Validated Experimental Protocols

The following protocols have been engineered to be self-validating systems , meaning the physical setup inherently prevents the side reactions described above.

Protocol A: Light-Enabled Scalable Synthesis of BCP Halides in Flow

This protocol leverages continuous flow to suppress oligomerization by maintaining optimal radical-trap concentrations. It is self-validating: the absence of catalysts or additives means that if the flow rate and irradiation are maintained, the crude output is inherently pure (~90%), requiring no column chromatography[2].

• Step 1: Prepare a solution containing the alkyl iodide (1.0 equiv) and[1.1.1]propellane (1.2 equiv, titrated to 0.7 M in Et₂O/CH₂(OEt)₂) in anhydrous diethyl ether.

• Step 2: Pump the mixture through a fluoropolymer flow coil (160 mL irradiated volume) at a precise flow rate of 10 mL/min. Causality: The continuous flow prevents localized depletion of the alkyl iodide, starving the oligomerization pathway.

• Step 3: Irradiate the coil uniformly with a 365 nm LED array (420 W). The 16-minute residence time is mathematically calibrated to ensure complete conversion without over-irradiation[2].

• Step 4: Collect the eluent and evaporate the solvent under reduced pressure. The crude product is ready for immediate downstream cross-coupling.

Protocol B: Propellane-Free Synthesis via Sequential Carbene Addition

To bypass propellane volatility entirely, this protocol builds the BCP core via carbene addition to a bicyclo[1.1.0]butane (BCB)[5]. It is self-validating through visual feedback: the extrusion of N₂ gas indicates active carbene formation and simultaneously degasses the solvent, preventing oxygen-mediated quenching of the triplet carbene.

• Step 1: In a Schlenk tube, dissolve methyl 3-phenylbicyclo[1.1.0]butane-1-carboxylate (1.0 equiv) and ethyl diazoacetate (1.5 equiv) in anhydrous dichloromethane to a concentration of 0.05 M.

• Step 2: Add Ir(ppy)₃ (1 mol %) as the photocatalyst.

• Step 3: Cool the reaction vessel to -65 °C. Causality: Cooling is critical; room temperature reactions yield <15% due to thermal decomposition of the diradical intermediates[5].

• Step 4: Irradiate with 440 nm blue light. Monitor the evolution of N₂ bubbles. Once bubbling ceases, the reaction is complete, yielding the 2-substituted BCP.

Quantitative Reaction Profiling

Use the following table to benchmark your experimental outcomes and identify which side-reaction mitigation strategy is required for your specific pathway.

Reaction Pathway	Reagent Type	Target Product	Primary Side Reaction	Mitigation Strategy	Typical Yield
Radical Addition	Alkyl Iodides	1,3-Disubstituted BCP	Oligomerization	Continuous Flow (High Trap Conc.)	85–95%
Cationic Activation	Lewis Acids	Bridgehead BCP	Bicyclo[1.1.0]butyl-1-carbinyl	Instantaneous Nucleophilic Trapping	40–60%
Anionic Addition	Grignard Reagents	Functionalized BCP	Unreacted Propellane	Titrated Etherate Stock Solutions	70–90%
Carbene Addition	Diazo Compounds	2-Substituted BCP	Thermal Decomposition	Cryogenic (-65 °C) Photocatalysis	50–75%

References

• Rationalizing the diverse reactivity of[1.1.1]propellane through σ–π-delocalization Royal Society of Chemistry[Link]

• Recent advances in the applications of [1.1.1]propellane in organic synthesis Chinese Journal of Natural Medicines[Link]

• Light-enabled scalable synthesis of bicyclo[1.1.1]pentane halides and their functionalizations Nature Communications (via NIH PMC)[Link]

• Direct Synthesis of Bicyclo[1.1.1]pentanes by Sequential C–C, C–C Functionalization Reactions Journal of the American Chemical Society[Link]

• Conquering the Synthesis and Functionalization of Bicyclo[1.1.1]pentanes JACS Au[Link]

Sources

• 1. Recent advances in the applications of [1.1.1]propellane in organic synthesis [html.rhhz.net]
• 2. Light-enabled scalable synthesis of bicyclo[1.1.1]pentane halides and their functionalizations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rationalizing the diverse reactivity of [1.1.1]propellane through σ–π-delocalization - Chemical Science (RSC Publishing) DOI:10.1039/D0SC01386B [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Purification methods for unreacted 1-tert-butyl-3-iodobicyclo[1.1.1]pentane

Topic: Purification Methods for Unreacted 1-tert-butyl-3-iodobicyclo[1.1.1]pentane

Welcome to our dedicated support center for researchers working with bicyclo[1.1.1]pentane (BCP) building blocks. As a Senior Application Scientist, I have compiled this guide to address common and complex purification challenges associated with 1-tert-butyl-3-iodobicyclo[1.1.1]pentane. This document is designed to provide not just protocols, but the underlying chemical principles to empower you to troubleshoot effectively.

Frequently Asked Questions (FAQs)

Q1: My reaction to synthesize 1-tert-butyl-3-iodobicyclo[1.1.1]pentane is complete. What are the most common impurities I should expect?

A1: Understanding potential impurities is the first step toward a successful purification strategy. In typical syntheses involving the reaction of [1.1.1]propellane with an excess of an iodo-reagent, your crude product may contain several byproducts[1][2].

• Unreacted Starting Materials: Excess tert-butyl iodide or other alkyl iodides are common.

• Oligomers/Polymers: [1.1.1]Propellane is prone to polymerization, which can result in higher molecular weight, non-polar impurities.

• Solvent and Reagents: Residual solvents and any additives or initiators used in the reaction.

• Byproducts from Side Reactions: Depending on the specific reaction conditions (e.g., photochemical, radical), other minor BCP derivatives or rearranged products could be present.

A preliminary ¹H NMR of the crude material is invaluable. The target compound, 1-tert-butyl-3-iodobicyclo[1.1.1]pentane, should exhibit a clean singlet for the nine equivalent protons of the tert-butyl group and a singlet for the six equivalent bridgehead protons of the BCP core[3]. Any other signals will indicate the presence of impurities.

Q2: What is the best general approach to purify my crude product after the initial aqueous workup?

A2: The optimal purification method depends on the physical state of your product (solid vs. oil) and the nature of the impurities. A general workflow is outlined below, followed by a decision guide.

Caption: General purification workflow for 1-tert-butyl-3-iodobicyclo[1.1.1]pentane.

For 1-tert-butyl-3-iodobicyclo[1.1.1]pentane, which is often a low-melting solid or waxy substance, flash column chromatography is the most universally successful technique due to its ability to separate a wide range of impurities[4].

Q3: How do I select the right purification technique? I'm unsure whether to use chromatography, recrystallization, or distillation.

A3: This is a critical decision. The choice is dictated by the physicochemical properties of your target compound and its impurities. The following diagram and table provide a logical framework for this choice.

Caption: Decision tree for selecting the primary purification method.

Table 1: Comparison of Purification Methods

Feature	Flash Column Chromatography	Recrystallization	Vacuum Distillation
Principle	Separation by polarity	Differential solubility	Separation by boiling point
Best For	Complex mixtures, closely related polarities, oils or solids	High purity solids (>90%) with soluble impurities	Volatile liquids/solids with non-volatile impurities
Throughput	Low to medium	High (on scale)	Medium to high
Purity	Good to excellent	Potentially excellent (>99.5%)	Good to excellent
Common Issues	Product degradation on silica, poor separation	Oiling out, poor recovery, co-crystallization	Thermal decomposition, azeotrope formation
Ref	[5],[4]	[5],[6]	[1]

Q4: I am performing silica gel chromatography, but my compound appears to be degrading on the column. What's happening and how can I fix it?

A4: This is a known issue with certain organoiodides. Standard silica gel is slightly acidic (pH ≈ 4-5), which can catalyze the decomposition of sensitive compounds. The bridgehead C-I bond in the BCP system can be labile under these conditions.

Troubleshooting Steps:

• Neutralize the Silica: Prepare a slurry of your silica gel in the starting eluent and add 1% triethylamine (or another volatile base like pyridine) relative to the solvent volume. This deactivates the acidic sites on the silica surface.

• Run the Column "Fast and Cold": Do not let the compound sit on the column for an extended period. Use a higher flow rate ("flash" conditions) and, if necessary, run the chromatography in a cold room to minimize thermal degradation.

• Use an Alternative Stationary Phase: Consider using neutral alumina instead of silica gel. Perform TLC analysis on alumina plates first to ensure your compound separates well.

• Solvent Choice: Ensure your solvents are peroxide-free, as peroxides can initiate radical decomposition pathways.

Q5: Can you provide a reliable, step-by-step protocol for purifying 1-tert-butyl-3-iodobicyclo[1.1.1]pentane via flash chromatography?

A5: Certainly. This protocol is a robust starting point for gram-scale purification.

Experimental Protocols

Protocol 1: Flash Column Chromatography

Objective: To purify crude 1-tert-butyl-3-iodobicyclo[1.1.1]pentane from non-polar and moderately polar impurities.

Materials:

• Crude 1-tert-butyl-3-iodobicyclo[1.1.1]pentane

• Silica gel (230-400 mesh)

• Hexanes or Pentane (HPLC grade)

• Ethyl Acetate (EtOAc) or Diethyl Ether (Et₂O) (HPLC grade)

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• Glass column and appropriate glassware

Procedure:

• TLC Analysis (Solvent System Determination):

  • Dissolve a small amount of your crude product in a minimal volume of dichloromethane (DCM).

  • Spot the solution on a TLC plate.

  • Develop the plate in pure hexane or pentane. The goal is for the product spot to have a retention factor (Rƒ) of approximately 0.2-0.3.

  • If the product does not move from the baseline, add a small amount of a more polar solvent like EtOAc or Et₂O (e.g., 1-2%) to your mobile phase and re-run the TLC. A solvent system of 100% pentane is often sufficient for these non-polar compounds[4].

• Column Packing (Dry Packing Method):

  • Add dry silica gel to your column (typically 50-100x the mass of your crude product).

  • Gently tap the column to ensure even packing.

  • Add a thin layer of sand on top of the silica.

  • Run your chosen eluent (e.g., pure pentane) through the column under positive pressure until the entire silica bed is wetted and equilibrated. Ensure no air bubbles are trapped.

• Sample Loading:

  • Dissolve your crude product in the minimum amount of a non-polar solvent (e.g., pentane or DCM).

  • Alternative (Dry Loading): If the product is not very soluble, dissolve it in a solvent, add a small amount of silica gel, and concentrate the slurry to a dry, free-flowing powder. Carefully add this powder to the top of the packed column. This method often gives sharper bands.

• Elution and Fraction Collection:

  • Carefully add your eluent to the column and apply gentle positive pressure (using a pump or inert gas).

  • Collect fractions in test tubes or vials.

  • Monitor the elution process by TLC, spotting every few fractions.

  • Combine the fractions that contain the pure product.

• Isolation:

  • Concentrate the combined pure fractions using a rotary evaporator.

  • Place the resulting product under high vacuum to remove any residual solvent.

  • Obtain a final mass and characterize by ¹H NMR, ¹³C NMR, and/or GC-MS to confirm purity.

References

• Stepan, A. F., et al. (2021). Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP). The Journal of Organic Chemistry. Available at: [Link]

• Levin, M. D., et al. (2025). Thianthrenium-enabled modular synthesis of bicyclo[1.1.1]pentanes. Nature Synthesis. Available at: [Link]

• Stepan, A. F., et al. (2021). Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP). ResearchGate. Available at: [Link]

• Caputo, D. F. J., et al. (2018). Synthesis and Applications of Highly Functionalized 1-Halo-3-Substituted Bicyclo[1.1.1]pentanes. Royal Society of Chemistry. Available at: [Link]

• Bull, J. A., et al. (2025). Nucleophilic Substitution of 1,3-Diiodobicyclo[1.1.1]pentane: Synthesis of Bicyclo[1.1.1]pentylpyridinium, Quinolinium, Isoquinolinium, and Pyrazolium Salts. PMC. Available at: [Link]

• Stepan, A. F., et al. (2024). Light-enabled scalable synthesis of bicyclo[1.1.1]pentane halides and their functionalizations. PMC. Available at: [Link]

• Pundir, T., et al. (2026). Analytical Investigation of Tertiary Butyl Iodide Using ¹H NMR Spectroscopy. European Journal of Biomedical and Pharmaceutical Sciences. Available at: [Link]

Sources

• 1. Light-enabled scalable synthesis of bicyclo[1.1.1]pentane halides and their functionalizations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. thieme-connect.de [thieme-connect.de]
• 3. ejbps.com [ejbps.com]
• 4. rsc.org [rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

Improving solution stability of 1-tert-butyl-3-iodobicyclo[1.1.1]pentane

Welcome to the technical support guide for 1-tert-butyl-3-iodobicyclo[1.1.1]pentane (t-Bu-BCP-I). This resource is designed for researchers, medicinal chemists, and process development scientists who utilize this unique bioisostere. As a strained, three-dimensional scaffold, the bicyclo[1.1.1]pentane (BCP) core offers significant advantages in drug discovery, often improving properties like solubility and metabolic stability when replacing traditional groups such as para-substituted phenyl rings or tert-butyl moieties.[1][2][3]

However, the inherent reactivity of the bridgehead carbon-iodine bond, essential for its synthetic utility, also presents challenges regarding its stability in solution. This guide provides in-depth, experience-driven answers to common questions and troubleshooting scenarios to ensure the successful application of t-Bu-BCP-I in your research.

Frequently Asked Questions & Troubleshooting

Q1: My solution of t-Bu-BCP-I is rapidly turning yellow or brown. What's happening and how can I stop it?

This is the most frequently encountered issue and is almost always indicative of the liberation of elemental iodine (I₂), which is intensely colored.

The Underlying Chemistry: The bridgehead C–I bond in t-Bu-BCP-I is susceptible to cleavage. This process can be initiated by two primary factors:

• Light (Photolysis): The C–I bond can absorb energy from ambient light, particularly in the UV spectrum, leading to homolytic cleavage. This generates a BCP radical and an iodine radical. Two iodine radicals then combine to form I₂. Modern synthetic methods even leverage light to form the C-I bond in the first place, highlighting its photosensitivity.[4][5]

• Heat (Thermolysis): While more stable than many tertiary alkyl iodides, the strained BCP cage can contribute to bond lability upon heating. Elevated temperatures accelerate the rate of decomposition.

Troubleshooting & Prevention Protocol:

• Light Exclusion: Immediately switch to amber glass vials or wrap your vials in aluminum foil. Minimize exposure to direct laboratory light during weighing and solution preparation.

• Temperature Control: Prepare solutions at room temperature or below. For long-term storage, keep solutions at 2-8°C.[6] Avoid heating solutions unless required by a specific reaction protocol, and if so, do it under an inert atmosphere.

• Inert Atmosphere: While solid t-Bu-BCP-I is generally stable, solutions are more susceptible to degradation. Purging the vial headspace with an inert gas like argon or nitrogen before sealing can significantly extend solution lifetime by displacing oxygen, which can participate in radical chain reactions.

• Solvent Purity: Use high-purity, anhydrous solvents. Peroxides in aged ethereal solvents (like THF or diethyl ether) can initiate radical decomposition.

Q2: I'm observing inconsistent yields in my cross-coupling reactions. Could the quality of my t-Bu-BCP-I solution be the problem?

Absolutely. The success of reactions like Suzuki, Sonogashira, or Kumada couplings hinges on the precise concentration of the active halo-BCP reagent. If your solution has partially decomposed, the actual molarity will be lower than calculated, leading to incomplete conversion and variable yields.

Causality: Degradation of t-Bu-BCP-I reduces the amount of starting material available for the catalytic cycle. The liberated iodine can also potentially interfere with or deactivate certain organometallic catalysts.

Best Practices for Reaction Reproducibility:

• Fresh is Best: Prepare solutions of t-Bu-BCP-I immediately before use. Avoid using stock solutions that are more than a few hours old, especially if they show any signs of discoloration.

• Quantify by Input: When setting up reactions, rely on the mass of the solid t-Bu-BCP-I used to make the fresh solution, rather than the volume of a potentially aged stock solution.

• Inert Transfer: Use cannulation or gas-tight syringes for transferring solutions to the reaction vessel to prevent exposure to air and moisture.

The following workflow diagram illustrates the recommended procedure for using t-Bu-BCP-I solutions in a typical cross-coupling reaction.

Caption: Potential degradation pathways for 1-tert-butyl-3-iodobicyclo[1.1.1]pentane.

By understanding these potential issues and implementing the protocols described, you can ensure the stability of your 1-tert-butyl-3-iodobicyclo[1.1.1]pentane solutions, leading to more reliable, reproducible, and successful experimental outcomes.

References

• Stepan, A. F., et al. (2012). Application of the bicyclo[1.1.1]pentane motif as a nonclassical phenyl ring bioisostere in the design of a potent and orally active γ-secretase inhibitor. Journal of Medicinal Chemistry, 55(7), 3414–3424. Available at: [Link]

• Kancho, T., et al. (2025). Nucleophilic Substitution of 1,3-Diiodobicyclo[1.1.1]pentane: Synthesis of Bicyclo[1.1.1]pentylpyridinium, Quinolinium, Isoquinolinium, and Pyrazolium Salts. The Journal of Organic Chemistry. Available at: [Link]

• NextSDS. (n.d.). 1-tert-butyl-3-iodobicyclo[1.1.1]pentane — Chemical Substance Information. Retrieved from [Link]

• Stepanovs, D., et al. (2024). Light-enabled scalable synthesis of bicyclo[1.1.1]pentane halides and their functionalizations. Nature Communications, 15(1), 7545. Available at: [Link]

• Nishii, Y., & Tanabe, G. (2018). Recent Advances in the Synthetic Chemistry of Bicyclo[1.1.1]pentane. Chemical and Pharmaceutical Bulletin, 66(11), 1037-1049. Available at: [Link]

• Ripenko, V., et al. (2023). The LARGEST library of Bicyclo[1.1.1]pentanes for Drug Discovery enabled by Light. ChemRxiv. Available at: [Link]

• Jessen, C., et al. (2023). Conquering the Synthesis and Functionalization of Bicyclo[1.1.1]pentanes. JACS Au, 3(5), 1272–1285. Available at: [Link]

• Ripenko, V., et al. (2024). The LARGEST library of Bicyclo[1.1.1]pentanes for Drug Discovery enabled by Light. ResearchGate. Available at: [Link]

• Hughes, D. L., et al. (2023). Synthesis of Bicyclo[1.1.0]butanes from Iodo-Bicyclo[1.1.1]pentanes. Organic Letters, 25(24), 4439–4443. Available at: [Link]

• Supporting Information for: Synthesis and Applications of Highly Functionalized 1-Halo-3-Substituted Bicyclo[1.1.1]pentanes. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• Mykhailiuk, P. K. (2017). Investigation of the Reactivity of 1-Azido-3-iodobicyclo[1.1.1]pentane under "Click" Reaction Conditions. ResearchGate. Available at: [Link]

• Ismael, A., et al. (2022). Synthesis of Sulfur-Substituted Bicyclo[1.1.1]pentanes by Iodo-sulfenylation of [1.1.1]Propellane. Organic Letters, 24(38), 7015–7020. Available at: [Link]

• Mykhailiuk, P. K. (2020). Investigation of the Reactivity of 1-Azido-3-Iodobicyclo[1.1.1]pentane under “Click” Reaction Conditions. ChemRxiv. Available at: [Link]

• Mykhailiuk, P. K. (2018). Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP). The Journal of Organic Chemistry, 83(24), 15201–15207. Available at: [Link]

Sources

• 1. thieme-connect.de [thieme-connect.de]
• 2. researchgate.net [researchgate.net]
• 3. img01.pharmablock.com [img01.pharmablock.com]
• 4. Light-enabled scalable synthesis of bicyclo[1.1.1]pentane halides and their functionalizations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Methyl 3-iodobicyclo[1.1.1]pentane-1-carboxylate | 141046-59-5 [sigmaaldrich.com]

Reference Data & Comparative Studies

X-Ray Crystallographic Profiling: Bicyclo[1.1.1]pentane (BCP) vs. Phenyl Rings in Drug Design

As drug discovery programs increasingly encounter the "molecular obesity" problem—where lead compounds become too lipophilic and insoluble—medicinal chemists are shifting away from flat, aromatic rings. The transition toward sp3 -rich, three-dimensional scaffolds has positioned the bicyclo[1.1.1]pentane (BCP) motif as a premier non-classical bioisostere for the para-substituted phenyl ring.

As an Application Scientist, I have structured this guide to objectively compare the crystallographic geometry, physicochemical performance, and structural validation workflows of BCP derivatives against traditional phenyl rings.

Crystallographic Geometry: The Structural Causality

When analyzing the X-ray crystal structures of ligands bound to their target proteins, the spatial trajectory of the pharmacophores is paramount. A bioisosteric replacement must maintain this trajectory to preserve target affinity.

Table 1: Geometric & Structural Comparison

Parameter	para-Phenyl Ring	Bicyclo[1.1.1]pentane (BCP)	Structural Causality & Impact
Bridgehead Distance ( d )	~2.79 Å	~1.85 Å	BCP is ~35% shorter. It acts as a highly compact spacer, reducing the molecule's overall footprint.
Exit Vector Angle ( ϕ )	180° (Ideal)	180°	Perfect collinearity ensures that terminal pharmacophores are projected along the exact same spatial trajectory, maintaining critical hydrogen bonds.
Hybridization & Shape	sp2 , Planar (2D disk)	sp3 , Cylindrical Cage (3D)	The 3D nature of BCP disrupts planar π−π stacking, lowering crystal lattice energy and melting point.
Lipophilicity Contribution	High (Aromatic)	Low (Aliphatic)	The absence of a π -electron cloud reduces LogD, significantly improving aqueous solubility and reducing non-specific protein binding.

The Causality of Spacer Contraction: How does a ligand tolerate a nearly 0.94 Å reduction in spacer length without losing target affinity? Crystallographic overlays reveal that protein binding pockets possess inherent plasticity. Because the BCP exit vectors remain strictly collinear, the terminal interacting groups reach their respective sub-pockets. The protein's flexible loops often undergo minor conformational adaptations to close the gap, preserving critical interactions while eliminating the entropic penalty of displacing water from a large, flat hydrophobic surface ().

Physicochemical Performance: Case Studies

The transition from a 2D sp2 architecture to a 3D sp3 -rich framework fundamentally alters the molecule's thermodynamic profile. By eliminating the flat aromatic surfaces that drive aggregation, BCP derivatives consistently demonstrate superior Absorption, Distribution, Metabolism, and Excretion (ADME) properties.

Table 2: Comparative Performance in Clinical Candidates

Target / Compound	Phenyl Analog Performance	BCP Analog Performance	Reference
γ -Secretase (BMS-708,163)	Low solubility, high clearance	Equipotent, ~4x higher AUC, massive solubility increase
LpPLA2 (Darapladib)	Solubility: 399 µg/mL; ChromLogD: 6.3	Solubility: >1000 µg/mL; Maintained binding mode

Logical Workflow of Bioisosteric Replacement

The following diagram illustrates the Structure-Based Drug Design (SBDD) logic that validates the transition from a phenyl ring to a BCP bioisostere.

Logical workflow of Structure-Based Drug Design (SBDD) validating BCP as a phenyl bioisostere.

Self-Validating Protocol: X-Ray Crystallography of BCP-Protein Complexes

Crystallography is the ultimate arbiter of bioisosteric fidelity. This protocol outlines the co-crystallization and phase determination workflow, emphasizing the unique handling required for sp3 -rich BCP ligands compared to planar phenyls.

Step 1: Ligand Solubilization and Protein Preparation

• Causality: Phenyl-based ligands typically require 100% DMSO for stock solutions due to high lipophilicity, which can destabilize target proteins during soaking. BCP derivatives, possessing significantly lower LogD, can often be solubilized in lower DMSO concentrations or mixed aqueous buffers, preserving protein integrity.

• Action: Prepare a 50 mM stock of the BCP ligand in 50% DMSO/water. Concentrate the target apo-protein to 10-15 mg/mL in a buffer optimized for stability (e.g., 20 mM HEPES pH 7.4, 150 mM NaCl).

Step 2: Co-Crystallization via Vapor Diffusion

• Causality: Direct co-crystallization is preferred over soaking for BCPs. Because the cylindrical volume of the BCP cage differs from the flat profile of a phenyl ring, co-crystallization allows the protein's binding pocket to thermodynamically adapt to the new 3D geometry during lattice formation.

• Action: Mix the protein and ligand at a 1:3 molar ratio. Incubate for 2 hours on ice to ensure complex formation. Set up hanging drop vapor diffusion plates using a 1:1 ratio of the complex to the precipitant solution.

Step 3: Cryo-Cooling and Diffraction Data Collection

• Causality: BCP rings lack the π -electron clouds that often participate in non-specific radiation damage. However, high-resolution data (< 2.0 Å) is critical to distinguish the sp3 cage from potential solvent molecules or buffer artifacts.

• Action: Harvest crystals using nylon loops, cryoprotect in mother liquor supplemented with 20% glycerol, and flash-freeze in liquid nitrogen. Collect diffraction data at 100 K at a synchrotron beamline.

Step 4: Phase Determination and Self-Validating Omit Maps

• Causality (The Self-Validation Step): To prevent model bias—where the refinement algorithm forces the electron density to fit a pre-conceived ligand shape—the ligand must be strictly omitted from the initial phasing.

• Action: Solve the phases using Molecular Replacement (MR) with the apo-structure. Perform rigid-body and restrained refinement. Generate an Fo​−Fc​ difference map.

• Validation Check: The positive electron density (>3 σ ) must unambiguously show a rigid, 3D cage-like shape (BCP) rather than a flat disk (phenyl). Only after this visual confirmation should the BCP coordinate file be fitted into the density for final refinement.

References

• Stepan, A. F. et al. "Application of the Bicyclo[1.1.1]pentane Motif as a Nonclassical Phenyl Ring Bioisostere in the Design of a Potent and Orally Active γ-Secretase Inhibitor." Journal of Medicinal Chemistry, 2012.[Link]

• Measom, N. D. et al. "Investigation of a Bicyclo[1.1.1]pentane as a Phenyl Replacement within an LpPLA2 Inhibitor." ACS Medicinal Chemistry Letters, 2017.[Link]

Safety & Regulatory Compliance

Personal protective equipment for handling 1-Tert-butyl-3-iodobicyclo[1.1.1]pentane

As a Senior Application Scientist, handling structurally strained, halogenated bioisosteres requires moving beyond basic safety data sheets. 1-Tert-butyl-3-iodobicyclo[1.1.1]pentane (CAS: 197914-22-0)[1] is a highly valuable building block in modern drug development. The bicyclo[1.1.1]pentane (BCP) core is frequently utilized as a bioisostere for para-substituted phenyl rings or tert-butyl groups to enhance metabolic stability and optimize physicochemical properties[2].

However, the presence of a reactive carbon-iodine (C-I) bond on a strained bicyclic framework introduces distinct toxicological and logistical challenges. This guide provides the mechanistic reasoning behind the required Personal Protective Equipment (PPE) and outlines self-validating operational protocols to ensure absolute laboratory safety.

Hazard Causality & Toxicological Profile

To effectively protect yourself, you must understand why this compound is hazardous. The risks associated with 1-Tert-butyl-3-iodobicyclo[1.1.1]pentane stem from three distinct chemical properties:

• Electrophilic Alkylating Potential : As an alkyl iodide, this molecule is an electrophile. It can covalently modify nucleophilic residues (such as thiols and amines) on epidermal proteins. This haptenation process is the direct mechanistic cause of its classification as a Skin Sensitizer (H317) and its Acute Toxicity profile across oral, dermal, and inhalation routes (H302, H312, H332)[3].

• Photolytic Degradation : The C-I bond is susceptible to homolytic cleavage upon exposure to ambient UV/visible light. This degradation releases elemental iodine ( I2​ ) and reactive organic radicals. Free iodine is a severe irritant, directly responsible for the compound's Serious Eye Irritation (H319) classification[3].

• Lipophilic Volatility : Despite the heavy iodine atom, the compact, non-polar nature of the tert-butyl-BCP framework grants the molecule moderate volatility. Inhalation of these lipophilic vapors can easily cross the blood-brain barrier, causing central nervous system depression, leading to drowsiness or dizziness (STOT SE 3, H336)[3].

Quantitative Hazard Summary

Hazard Class	GHS Code	Signal	Mechanistic Causality
Acute Toxicity	H302 / H312 / H332	Warning	Alkylating agent; covalently modifies biological nucleophiles[3].
Skin Irritation & Sensitization	H315 / H317	Warning	Irritant; binds to epidermal proteins causing allergic reactions[3].
Eye Irritation	H319	Warning	Release of elemental iodine ( I2​ ) via photolysis irritates ocular mucosa[3].
STOT SE 3	H336	Warning	High volatility of the lipophilic BCP framework affects the CNS[3].

Personal Protective Equipment (PPE) Matrix

Standard laboratory attire is insufficient for handling reactive alkyl iodides. The following PPE matrix is mandatory:

• Respiratory Protection : All operations must be conducted inside a certified chemical fume hood with a face velocity of 80–120 fpm. If weighing outside a hood is strictly unavoidable, a half-face respirator equipped with Organic Vapor (OV) cartridges is required to mitigate the STOT SE 3 (H336) inhalation hazard[3].

• Hand Protection (Double-Gloving) :

  • Inner Glove: Standard 4-mil nitrile for tactile dexterity.

  • Outer Glove: Heavy-duty nitrile (≥8-mil) or Neoprene.

  • Causality: Alkyl iodides rapidly permeate standard thin nitrile. If a micro-spill occurs, the outer glove acts as a sacrificial barrier that must be immediately removed to prevent transdermal absorption (H312)[3].

• Eye & Face Protection : Snug-fitting chemical splash goggles are mandatory. When handling quantities >5 grams, a full face shield must be worn over the goggles to protect against splash hazards that cause severe ocular irritation (H319)[3].

• Body Protection : A flame-resistant (FR) lab coat with knit cuffs (to prevent wrist exposure), full-length trousers, and closed-toe, non-porous shoes.

Operational & Disposal Workflows

The following protocols are designed as self-validating systems —meaning each procedure includes a built-in visual or chemical check to confirm the operation was performed safely and successfully.

Protocol A: Safe Weighing and Transfer

• Environmental Setup : Purge an amber glass vial with Argon gas.

  • Causality: Amber glass blocks the UV/visible wavelengths responsible for the photolytic cleavage of the C-I bond.

• Handling : Using a clean, dry PTFE-coated spatula, transfer the required mass of 1-Tert-butyl-3-iodobicyclo[1.1.1]pentane[1].

• System Validation : Dissolve the compound in your reaction solvent. Validation Check: The resulting solution should be clear or slightly pale. If the solution exhibits a distinct purple, pink, or brown tint, the compound has degraded to release I2​ and must be re-purified before use.

• Decontamination : Immediately wipe the spatula with a tissue soaked in 10% aqueous sodium thiosulfate ( Na2​S2​O3​ ), followed by an acetone rinse.

Protocol B: Spill Management and Quenching

• Isolation : Immediately lower the fume hood sash. Do not attempt to clean the spill without verifying the integrity of your outer neoprene gloves.

• Neutralization : Flood the spill area with a 10% aqueous sodium thiosulfate solution.

  • Causality: Thiosulfate rapidly reduces reactive, toxic elemental iodine ( I2​ ) to benign, water-soluble iodide ( I− ).

• System Validation : Validation Check: Observe the color of the spill. The visual transition of the liquid from a brown/yellow tint to completely colorless confirms the total chemical reduction of the reactive iodine hazard.

• Disposal : Cover the neutralized liquid with an inert absorbent pad. Sweep the material into a secondary containment bag, label it strictly as "Halogenated Organic Waste," and submit it to your EHS department.

Workflow Visualization

Standardized Operational & Spill Workflow for 1-Tert-butyl-3-iodobicyclo[1.1.1]pentane.

References

• NextSDS. "1-tert-butyl-3-iodobicyclo[1.1.1]pentane — Chemical Substance Information." NextSDS Substance Database.[Link]

• American Chemical Society. "A New Route to Bicyclo[1.1.1]pentan-1-amine from 1-Azido-3-iodobicyclo[1.1.1]pentane." Organic Letters.[Link]

Sources

• 1. 197914-22-0|1-tert-butyl-3-iodobicyclo[1.1.1]pentane|BLD Pharm [bldpharm.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. nextsds.com [nextsds.com]